Cas no 35715-77-6 (2-(1-phenyl-1H-pyrazol-4-yl)acetic Acid)

• Product Name: 2-(1-phenyl-1H-pyrazol-4-yl)acetic Acid
• CAS No: 35715-77-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD09040437
• CID: 295806
• PubChem ID: 16227746
• Update Time: 2025-05-21

2-(1-phenyl-1H-pyrazol-4-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-aceticacid, 1-phenyl-
• (1-PHENYL-1H-PYRAZOL-4-YL)ACETIC ACID
• 2-(1-phenylpyrazol-4-yl)acetic acid
• 1H-Pyrazole-4-aceticacid,1-phenyl
• 2-(1-phenyl-1H-pyrazol-4-yl)aceticacid
• 2-(1-phenyl-1H-pyrazol-4-yl)acetic acid
• EN300-26868
• Z234986310
• 35715-77-6
• BS-14011
• SCHEMBL3814933
• AKOS009116129
• CS-0215639
• DTXSID40585447
• MFCD09040437
• 2-(1-phenyl-1H-pyrazol-4-yl)acetic Acid

• MDL： MFCD09040437
• Inchi： 1S/C11H10N2O2/c14-11(15)6-9-7-12-13(8-9)10-4-2-1-3-5-10/h1-5,7-8H,6H2,(H,14,15)
• InChI Key： DIVVPUUKTDJSFN-UHFFFAOYSA-N
• SMILES： OC(CC1C=NN(C2C=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 202.07400
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 1.49940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(1-phenyl-1H-pyrazol-4-yl)acetic Acid

2-(1-phenyl-1H-pyrazol-4-yl)acetic Acid: A Comprehensive Overview

The compound 2-(1-phenyl-1H-pyrazol-4-yl)acetic acid, identified by the CAS number 35715-77-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug discovery and development. In this article, we will delve into the properties, synthesis, biological activities, and recent advancements related to this compound.

Chemical Structure and Properties

2-(1-phenyl-1H-pyrazol-4-yl)acetic acid consists of a pyrazole ring substituted with a phenyl group at position 1 and an acetic acid moiety at position 4. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the molecule's stability and reactivity. The phenyl group enhances the molecule's lipophilicity, while the acetic acid group introduces acidity and potential for hydrogen bonding. These structural features make this compound versatile for various chemical modifications and biological interactions.

Synthesis and Structural Modifications

The synthesis of 2-(1-phenyl-1H-pyrazol-4-yl)acetic acid involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation steps. Recent studies have explored alternative synthetic pathways to improve yield and efficiency, such as using microwave-assisted synthesis or catalytic methods. These advancements have enabled researchers to produce the compound in larger quantities while maintaining high purity.

Biological Activities and Applications

2-(1-phenyl-1H-pyrazol-4-yl)acetic acid has demonstrated promising biological activities in various assays. For instance, it has shown potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, recent research highlights its role as a modulator of ion channels, which could be beneficial in treating neurological disorders such as epilepsy or chronic pain.

Recent Research Findings

In a groundbreaking study published in 2023, researchers investigated the mechanism of action of 2-(1-phenyl-1H-pyrazol-4-yL)acetic acid as a ligand for G-protein coupled receptors (GPCRs). The findings revealed that this compound exhibits selective binding to certain GPCRs, making it a valuable tool for studying receptor signaling pathways. Furthermore, ongoing clinical trials are exploring its efficacy as a therapeutic agent for inflammatory diseases.

Safety and Toxicological Profile

To ensure safe use in therapeutic applications, comprehensive toxicological studies have been conducted on CAS No 35715–77–6 strong>. These studies indicate that the compound has a favorable safety profile with minimal adverse effects at therapeutic doses. However, further long-term studies are required to fully assess its safety in chronic use.

Future Directions strong> p> < p >The future of < strong >2-(1–phenyl–1H–pyrazol–4–yl)acetic acid< / strong > lies in its potential for drug development and chemical innovation. Researchers are actively exploring its use as a scaffold for designing novel bioactive molecules with enhanced potency and selectivity. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical practice. p > < p >In conclusion,< strong > CAS No 35715–77–6< / strong > represents a promising compound with diverse applications in chemistry and pharmacology.< strong >2-(1–phenyl–1H–pyrazol–4–yl)acetic acid< / strong > continues to be a focal point for scientific investigation due to its unique properties and potential therapeutic benefits. p >